Cas no 406-39-3 (2-Butene,1,1,1-trifluoro-)

2-Butene,1,1,1-trifluoro- structure
2-Butene,1,1,1-trifluoro- structure
Product Name:2-Butene,1,1,1-trifluoro-
CAS No:406-39-3
MF:C4H5F3
MW:110.077711820602
MDL:MFCD00082625
CID:328607
PubChem ID:5708977
Update Time:2025-09-23

2-Butene,1,1,1-trifluoro- Chemical and Physical Properties

Names and Identifiers

    • 2-Butene,1,1,1-trifluoro-
    • 1,1,1-TRIFLUORO-2-BUTENE
    • 1,1,1-trifluorobut-2-ene
    • 1,1,1-trifluoro-but-2-ene
    • 2-Butene,1,1,1-trifluoro
    • 2-Butene, 1,1,1-trifluoro-
    • AKOS005255033
    • (E)-1,1,1-trifluorobut-2-ene
    • MFCD00082625
    • AKOS025309998
    • 406-39-3
    • ICTYZHTZZOUENE-NSCUHMNNSA-N
    • SCHEMBL243314
    • 1,1,1-Trifluorobutene-2
    • MDL: MFCD00082625
    • Inchi: 1S/C4H5F3/c1-2-3-4(5,6)7/h2-3H,1H3/b3-2+
    • InChI Key: ICTYZHTZZOUENE-NSCUHMNNSA-N
    • SMILES: FC(/C=C/C)(F)F

Computed Properties

  • Exact Mass: 110.03400
  • Monoisotopic Mass: 110.034
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 69.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • XLogP3: 2.2

Experimental Properties

  • Density: 1.052
  • Boiling Point: 17°C
  • Flash Point: °C
  • Refractive Index: 1.325
  • PSA: 0.00000
  • LogP: 2.12480

2-Butene,1,1,1-trifluoro- Security Information

  • Hazard Statement: Irritant
  • Hazardous Material transportation number:UN 3161
  • Hazard Category Code: 11
  • Safety Instruction: S16; S23; S33
  • Hazardous Material Identification: Xi F
  • HazardClass:IRRITANT, GAS, FLAMMABLE
  • Risk Phrases:R11

2-Butene,1,1,1-trifluoro- Pricemore >>

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